Cas no 4789-06-4 (Methanone, (1-oxido-2-pyridinyl)phenyl-)

Methanone, (1-oxido-2-pyridinyl)phenyl- Properties

Names and Identifiers

• Methanone, (1-oxido-2-pyridinyl)phenyl-
• MLS001179287
• WUHNPPJCSDOKJW-UHFFFAOYSA-N
• 4789-06-4
• (1-oxido-2-pyridinyl)(phenyl)methanone
• SMR000477610
• AP-123/42300618
• Benzoylpyridin- N-oxide
• 2-Benzoylpyridine 1-oxide
• HMS2845E05
• 2-benzoyl-pyridine N-oxide
• SCHEMBL10633313
• CHEMBL1702726
• (1-oxidopyridin-1-ium-2-yl)-phenylmethanone
• DTXSID80357302
• +Expand

• InChIKey： WUHNPPJCSDOKJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO2/c14-12(10-6-2-1-3-7-10)11-8-4-5-9-13(11)15/h1-9H
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 199.06337
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.063328530g/mol
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 44.01